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Compound of Interest

Compound Name: 5-Bromo-2,4-dichlorobenzoic acid

Cat. No.: B1288886 Get Quote

An In-depth Technical Guide to 5-Bromo-2,4-dichlorobenzoic Acid

This guide provides a detailed overview of the chemical properties, molecular structure, and a

representative synthetic protocol for 5-Bromo-2,4-dichlorobenzoic acid, a halogenated

aromatic carboxylic acid. The information is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Molecular Properties
The fundamental chemical and physical properties of 5-Bromo-2,4-dichlorobenzoic acid are

summarized below. This data is essential for its application in experimental and industrial

settings.

Property Value References

Chemical Name
5-Bromo-2,4-dichlorobenzoic

acid
[1][2][3]

CAS Number 791137-20-7 [1][3][4]

Molecular Formula C₇H₃BrCl₂O₂ [1][3][4]

Molecular Weight 269.91 g/mol [3][4]

Molecular Structure
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The molecular structure of 5-Bromo-2,4-dichlorobenzoic acid consists of a benzene ring

substituted with a carboxylic acid group, two chlorine atoms, and one bromine atom at

positions 2, 4, and 5, respectively.
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Molecular structure of 5-Bromo-2,4-dichlorobenzoic acid.

Experimental Protocols
Synthesis of 5-Bromo-2,4-dichlorobenzoic acid

A representative method for the synthesis of 5-Bromo-2,4-dichlorobenzoic acid involves the

bromination of 2,4-dichlorobenzoic acid.[3]

Materials:

2,4-dichlorobenzoic acid (10.00 g, 52.35 mmol)
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Chlorosulfonic acid (50.00 mL)

Bromine (4.18 g, 26.18 mmol, 1.34 mL)

Sulfur (83.94 mg, 2.62 mmol)

Procedure:

A solution is prepared by dissolving 2,4-dichlorobenzoic acid in chlorosulfonic acid.[3]

Bromine and sulfur are subsequently added to the solution.[3]

The reaction mixture is then heated to 70°C.[3]

The mixture is maintained at this temperature for 16 hours to allow the reaction to proceed to

completion.[3]

The logical workflow for this synthesis is outlined in the diagram below.
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Start: Prepare Reagents

Dissolve 2,4-dichlorobenzoic acid
in chlorosulfonic acid

Add Bromine and Sulfur
to the solution

Heat the reaction mixture
to 70°C

Maintain temperature
for 16 hours

Product:
5-Bromo-2,4-dichlorobenzoic acid
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Workflow for the synthesis of 5-Bromo-2,4-dichlorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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